(5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid

• Molecular Formula: C9H9BBrN3O2
• Molecular Weight: 281.90 g/mol
• IUPAC Name: [5-bromo-6-(4-methylimidazol-1-yl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C9H9BBrN3O2/c1-6-4-14(5-13-6)9-8(11)2-7(3-12-9)10(15)16/h2-5,15-16H,1H3
• InChI Key: FXOLWAFRYLPFNY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(N=C1)N2C=C(N=C2)C)Br)(O)O

Description

(5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid is a boronic acid derivative that features a bromine atom, a methyl-imidazole group, and a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing imidazoles is the Debus-Radziszewski synthesis, which involves the reaction of glyoxal, ammonia, and an aldehyde . The bromination of the pyridine ring can be achieved using bromine or N-bromosuccinimide (NBS) under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

(5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid can undergo various chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂) or sodium perborate.

Reduction: Palladium on carbon (Pd/C) and hydrogen gas.

Substitution: Sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Boronic esters or borates.

Reduction: (6-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

(5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological molecules.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of advanced materials, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of (5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid involves its interaction with specific molecular targets. The boronic acid group can form reversible covalent bonds with diols and other nucleophiles, making it useful in enzyme inhibition and molecular recognition . The imidazole ring can interact with metal ions and other biological targets, enhancing its potential as a therapeutic agent .

Comparison with Similar Compounds

Similar Compounds

• (5-Bromo-6-(1H-imidazol-1-yl)pyridin-3-yl)boronic acid
• (5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-2-yl)boronic acid
• (5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-4-yl)boronic acid

Uniqueness

(5-Bromo-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid is unique due to the specific positioning of the bromine atom and the methyl-imidazole group, which can influence its reactivity and interaction with biological targets.